Cas no 112671-55-3 (ethyl 2-bromo-3-pyridinecarbamate)

• Product Name: ethyl 2-bromo-3-pyridinecarbamate
• CAS No: 112671-55-3
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 2881095
• PubChem ID: 13803673
• Update Time: 2025-04-21

ethyl 2-bromo-3-pyridinecarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-3-pyridinecarbamate
• (2-bromo-pyridin-3-yl)carbamic acid ethyl ester;.ethyl (2-bromo-3-pyridinyl)carbamate;
• WPQWQSKTTDWPDU-UHFFFAOYSA-N
• 112671-55-3
• DB-084406
• SCHEMBL1680541
• (2-Bromo-pyridin-3-yl)carbamic acid ethyl ester

• Inchi： 1S/C8H9BrN2O2/c1-2-13-8(12)11-6-4-3-5-10-7(6)9/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： WPQWQSKTTDWPDU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)NC(=O)OCC

Computed Properties

• Exact Mass: 243.98500
• Monoisotopic Mass: 243.98474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 2.48550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines